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Compound of Interest

Compound Name: Copper(ii)methoxide

Cat. No.: B12061249

Essential Safety and Handling Guide for
Copper(ll) Methoxide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Copper(ll) methoxide. It is intended for researchers,
scientists, and professionals in drug development who may be working with this compound.

Hazard Summary & Key Data

Copper(ll) methoxide is a flammable solid that is harmful if swallowed and can cause skin and
eye irritation.[1][2] It is crucial to handle this compound with care in a well-ventilated area, away
from ignition sources.[1][2]

Physical and Chemical Properties

Property Value Reference
CAS Number 1184-54-9 [1]
Molecular Formula C2H6CU0O2 [1]
Appearance Green Solid [3]
Odor Alcohol-like [3]
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Hazard Classification

Hazard Category GHS Code
Flammable Solid Category 2 H228
Acute Oral Toxicity Category 4 H302
Skin Corrosion/Irritation Category 2 H315
Serious Eye Damage/Irritation Category 2 H319

Specific target organ toxicity
] Category 3 H335
(single exposure)

This data is synthesized from multiple safety data sheets.

Personal Protective Equipment (PPE)

When handling Copper(Il) methoxide, the following personal protective equipment is mandatory
to ensure personal safety.

Equipment Specification Purpose

) Goggles (meeting EN 166 Protects against dust particles
Eye Protection

standard in Europe) and splashes.

Prevents skin contact and

Hand Protection Protective gloves S
irritation.
Body Protection Long-sleeved clothing Minimizes skin exposure.
Use in a well-ventilated area. If
ventilation is inadequate, a Prevents inhalation of dust,
Respiratory Protection particle-filtering half mask which can cause respiratory
(EN149:2001) may be irritation.

necessary.

Information is based on recommendations from safety data sheets.[1]
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Operational Plan: Step-by-Step Handling Protocol

Preparation:

o Work Area: Ensure the work area is clean, well-ventilated, and free of ignition sources such
as open flames, hot plates, and sparking equipment.[1][2]

o Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible.

[1]
o PPE: Don the appropriate personal protective equipment as detailed in the table above.
Handling:

e Grounding: When transferring the powder, ground and bond the container and receiving
equipment to prevent static discharge.

» Dispensing: Carefully weigh and dispense the required amount of Copper(ll) methoxide.
Avoid creating dust.

» Closing Containers: Securely close the container immediately after use to prevent
contamination and exposure.

e Cleaning: Clean the work area thoroughly after handling. Wash hands and any exposed skin
with soap and water.

Emergency Procedures

First Aid Measures
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Exposure Route First Aid Procedure

Immediately rinse eyes with plenty of water for
Eye Contact at least 15 minutes, including under the eyelids.

Seek medical attention.[1]

Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes. If skin irritation

occurs, seek medical advice.[1]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a poison center or doctor if you

feel unwell.[1]

Move the person to fresh air and keep them
Inhalation comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1]

Fire Extinguishing Plan

In case of a fire involving Copper(ll) methoxide, use the following extinguishing media:
o Carbon dioxide (CO2)[2]

e Dry chemical powder[2]

 Alcohol-resistant foam|[3]

Do NOT use a direct water jet, as it may spread the fire. Firefighters should wear self-contained
breathing apparatus and full protective gear.

Spill and Disposal Plan

Spill Decontamination Protocol
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Click to download full resolution via product page
Caption: Workflow for the safe cleanup of a Copper(ll) methoxide spill.
Disposal Plan

Copper(ll) methoxide and any contaminated materials are considered hazardous waste and
must be disposed of accordingly.[1][3]

o Waste Collection: Collect all waste, including spilled material and contaminated cleaning
supplies, in a clearly labeled, sealed container.

o Storage: Store the waste container in a designated, well-ventilated area away from
incompatible materials and ignition sources.

» Disposal: Arrange for disposal through an approved hazardous waste disposal service.[2][3]
Always follow local, state, and federal regulations for hazardous waste disposal.[1] Do not
dispose of this material down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Copper(ii)methoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12061249#personal-protective-equipment-for-
handling-copper-ii-methoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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